
Lrrk2-IN-5: A Technical Guide to its Impact on
LRRK2 Kinase Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lrrk2-IN-5

Cat. No.: B12413943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the effects of Lrrk2-IN-5 on the kinase

activity of Leucine-rich repeat kinase 2 (LRRK2). Lrrk2-IN-5 is a potent and selective inhibitor

of LRRK2, a crucial enzyme implicated in the pathogenesis of Parkinson's disease. This

document summarizes key quantitative data, details the experimental methodologies used for

its characterization, and visualizes the associated signaling pathways and experimental

workflows.

Core Data Summary
Lrrk2-IN-5 demonstrates significant inhibitory activity against both wild-type (WT) LRRK2 and

the pathogenic G2019S mutant (GS-LRRK2), with a notable preference for the latter. The

compound is orally active and possesses the ability to cross the blood-brain barrier, a critical

characteristic for therapeutic candidates targeting neurodegenerative diseases.

Table 1: In Vitro Inhibitory Activity of Lrrk2-IN-5 against
LRRK2

Target Enzyme IC50 (µM)

LRRK2 (Wild-Type) 16

LRRK2 (G2019S Mutant) 1.2
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Data sourced from Leśniak et al., 2022.

Mechanism of Action: Inhibition of LRRK2
Autophosphorylation
Lrrk2-IN-5 exerts its inhibitory effect on LRRK2 kinase activity by blocking the

autophosphorylation of the enzyme. Specifically, it has been shown to inhibit phosphorylation at

key residues, Sergeant 1292 (Ser1292) and Sergeant 925 (Ser925), which are critical for

LRRK2 function and signaling.
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Plate Setup (384-well):
Add Lrrk2-IN-5 dilutions
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To cite this document: BenchChem. [Lrrk2-IN-5: A Technical Guide to its Impact on LRRK2
Kinase Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413943#lrrk2-in-5-effect-on-lrrk2-kinase-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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